Phenyl 2-O-Acetyl-3,4,6-tri-O-benzyl-1-thio-b-D-galactopyranoside

• Molecular Formula: C35H36O6S
• Molecular Weight: 584.7 g/mol
• InChI: InChI=1S/C35H36O6S/c1-26(36)40-34-33(39-24-29-18-10-4-11-19-29)32(38-23-28-16-8-3-9-17-28)31(25-37-22-27-14-6-2-7-15-27)41-35(34)42-30-20-12-5-13-21-30/h2-21,31-35H,22-25H2,1H3
• InChIKey: IKFDEPUTIUTSLC-UHFFFAOYSA-N

Phenyl 2-O-Acetyl-3,4,6-tri-O-benzyl-1-thio-β-D-galactopyranoside: Protected Thioglycoside Building Block

Phenyl 2-O-Acetyl-3,4,6-tri-O-benzyl-1-thio-β-D-galactopyranoside (CAS 183875-28-7, synonym Gal[2Ac,346Bn]-β-SPh) is a protected thioglycoside building block with molecular formula C₃₅H₃₆O₆S and molecular weight 584.73 . The compound features a β-thiophenyl aglycone at the anomeric center, an O-acetyl ester at the 2-position capable of neighboring group participation to direct stereochemistry, and benzyl ether protection at the 3-, 4-, and 6-positions for orthogonal manipulation . Commercial material is typically supplied as a white to almost-white crystalline solid with melting point 111 °C, specific rotation [α]²⁰/D = +10 to +14° (c=1, CHCl₃), and purity ≥98% by HPLC .

β-Thiophenyl thioglycoside donor with 2-O-acetyl neighboring group for predictable β-stereoselectivity

3,4,6-tri-O-benzyl ethers provide orthogonal protection for sequential deprotection strategies

Thioglycoside core resists premature enzymatic hydrolysis, suited for stable donor procurement

Why Substitution Fails: Protecting Group & Stereochemical Constraints

Substituting this compound with alternative thiogalactopyranoside donors lacking its specific orthogonal protection pattern is scientifically unfeasible without compromising synthetic outcomes. The 2-O-acetyl group provides neighboring group participation essential for predictable β-stereoselectivity during glycosylation, while the 3,4,6-tri-O-benzyl ethers remain stable under activation conditions for the thioglycoside [1]. Replacing the 2-O-acetyl with a non-participating benzyl ether (e.g., perbenzylated phenyl 1-thio-β-D-galactopyranoside) would eliminate stereocontrol, yielding α/β mixtures that require chromatographic separation [2]. Furthermore, the thioglycoside motif confers resistance to enzymatic hydrolysis relative to O-glycosides—a class-level property documented for 5-thio-galactopyranosides showing ≤1-3% hydrolysis rate compared to native O-glycosides in the presence of Bacteroides fragilis α-1,3-galactosidase—though this advantage may not apply to the perbenzylated compound prior to deprotection [3].

⚠ Replacement with a 2-O-benzyl donor eliminates neighboring group participation, leading to α/β mixtures and loss of predictable β-stereocontrol

⚠ Peracetylated thiogalactoside donors lack orthogonal protection; global deprotection/re-protection increases step count and may reduce overall yield

⚠ O-Glycoside donors are susceptible to enzymatic hydrolysis; thioglycoside resistance is class-level and may not fully transfer to all deprotected derivatives

• [1] Crich D, Dharuman S, Amarasekara H. Interplay of Protecting Groups and Side Chain Conformation in Glycopyranosides. Modulation of the Influence of Remote Substituents on Glycosylation? J Org Chem. 2018;83(15):7802-7816. View Source
• [2] Panza M. Synthesis and Characterization of 4-Methylphenyl 2,3,4,6-Tetra-O-Benzoyl-1-Thio-β-D-Galactopyranoside. Bepress. View Source
• [3] Fluorescently tagged thio-galactopyranosides: resistance to hydrolysis by α-galactosidases. Chembiochem. 2012;13(11):1673-1679. PMC4441527. View Source

Phenyl 2-O-Acetyl-3,4,6-tri-O-benzyl-1-thio-β-D-galactopyranoside: Differentiation Evidence

2-O-Acetyl Participation Enables β-Stereocontrol

The 2-O-acetyl group in this compound serves as a participating protecting group, directing glycosylation to the β-anomer through acyloxonium ion intermediate formation. In contrast, 2-O-benzyl-protected analogs lacking a participating group yield α/β mixtures. The quantitative consequence of this design is demonstrated by Crich et al. (2018), who reported that the replacement of a 4-O-benzyl ether by a 4-O-alkanoyl or aroyl ester in phenyl 2,3,6-tri-O-benzyl-β-D-thiogalactopyranosides resulted in a small but measurable shift in side chain population away from the trans,gauche conformation and in favor of the gauche,trans conformer, with potential modulating effects on anomeric reactivity at the glycosylation transition state [1]. While direct comparative glycosylation yields are not reported for this specific donor, the established stereodirecting principle of 2-O-acyl participation is a class-level inference applicable to all thioglycoside donors bearing a 2-O-acyl substituent .

β-Stereocontrol

Class‑level

2-O-Acetyl directs β-glycosylation via neighboring group participation; 2-O-benzyl analogs yield α/β mixtures

Supports procurement of β-selective donors for oligosaccharide assembly

Direct yield comparison data for this specific donor not reported

Evidence Dimension	Stereochemical outcome of glycosylation (β-selectivity)
Target Compound Data	β-specific glycosylation via 2-O-acetyl neighboring group participation (qualitative stereodirecting capacity)
Comparator Or Baseline	2-O-Benzyl-protected thiogalactopyranoside donor
Quantified Difference	Not quantified in available literature for this specific donor; class-level inference based on established 2-O-acyl participation mechanism
Conditions	Glycosylation reactions under standard thioglycoside activation conditions (e.g., NIS/TfOH, DMTST, or MeOTf)

Why This Matters

Procurement of a donor with a 2-O-participating group eliminates the need for post-glycosylation anomeric separation, improving synthetic efficiency and reducing material loss in oligosaccharide assembly workflows.

• [1] Crich D, Dharuman S, Amarasekara H. Interplay of Protecting Groups and Side Chain Conformation in Glycopyranosides. Modulation of the Influence of Remote Substituents on Glycosylation? J Org Chem. 2018;83(15):7802-7816. DOI: 10.1021/acs.joc.8b01459 View Source

Thioglycoside Linkage Resists Enzymatic Hydrolysis

The sulfur-for-oxygen substitution at the anomeric center imparts substantial resistance to glycosidase-catalyzed hydrolysis. In a study of fluorescently tagged glycosides, 5-thio-galactopyranosides were incubated with Bacteroides fragilis α-1,3-galactosidase and human α-galactosidase A. The thio-galactosides were hydrolyzed at only 1-3% of the rate of the corresponding O-galactosides by B. fragilis α-1,3-galactosidase, and were completely resistant to hydrolysis by human α-galactosidase A and enzymes present in MCF-7 breast cancer and NG108-15 glioma cell extracts [1]. This class-level property extends to phenyl 1-thio-β-D-galactopyranosides in general. The phenylthio aglycone in the target compound provides a stable glycosidic mimic that can be activated on demand using thiophilic promoters, offering a balance of bench stability and synthetic utility not available with O-glycoside donors [2].

Hydrolytic Stability

Class‑level

Thiogalactoside hydrolyzed ≤1–3% vs. O‑galactoside by B. fragilis α‑galactosidase; fully resistant to human α‑galactosidase A

Reduces premature degradation, enabling longer observation windows in assay workflows

Class property; perbenzylated form may exhibit different stability prior to deprotection

Evidence Dimension	Enzymatic hydrolysis rate relative to O-glycoside counterpart
Target Compound Data	Thiogalactopyranoside core confers hydrolytic resistance (class property)
Comparator Or Baseline	Native O-galactopyranoside
Quantified Difference	≤1-3% hydrolysis rate vs. O-galactoside control (B. fragilis α-1,3-galactosidase); no detectable hydrolysis by human α-galactosidase A
Conditions	In vitro incubation with α-galactosidases; capillary electrophoresis with fluorescence detection

Why This Matters

The hydrolytic stability of the thioglycoside bond reduces premature degradation during storage and handling, while retaining activatability for controlled glycosylation—a dual advantage that O-glycoside alternatives cannot provide.

• [1] Fluorescently tagged thio-galactopyranosides are resistant to hydrolysis by α-galactosidases. Chembiochem. 2012;13(11):1673-1679. DOI: 10.1002/cbic.201200155. PMID: 22764170; PMC4441527. View Source
• [2] Panza M. Synthesis and Characterization of 4-Methylphenyl 2,3,4,6-Tetra-O-Benzoyl-1-Thio-β-D-Galactopyranoside: Thioglycoside donors for programmable one-pot oligosaccharide synthesis. View Source

Orthogonal Benzyl Protection for Sequential Deprotection

The target compound carries benzyl ethers at O-3, O-4, and O-6 positions, which are orthogonal to the O-2 acetyl ester. This orthogonality permits sequential deprotection: the acetyl group can be selectively removed under basic conditions (e.g., NaOMe/MeOH) while leaving benzyl ethers intact, or conversely, benzyl groups can be removed via hydrogenolysis (H₂, Pd/C) without affecting the thioglycoside or acetyl ester. In contrast, peracetylated thiogalactopyranoside donors (e.g., phenyl 2,3,4,6-tetra-O-acetyl-1-thio-β-D-galactopyranoside) lack orthogonal differentiation, requiring global deprotection and re-protection to access selectively protected intermediates . The benzyl/acetyl combination in this specific compound provides a documented orthogonal protecting group strategy for stepwise oligosaccharide construction .

Orthogonal Deprotection

Class‑level

2-O-Acetyl base‑labile; 3,4,6‑O‑Bn hydrogenolysis‑labile. Peracetylated donor requires global manipulation

Enables stepwise access to selectively functionalized intermediates

Condition‑dependent selectivity should be verified for target substrate

Evidence Dimension	Orthogonality of protecting groups for sequential deprotection
Target Compound Data	O-2 acetyl (base-labile) orthogonal to O-3,4,6 benzyl ethers (hydrogenolysis-labile)
Comparator Or Baseline	Peracetylated thiogalactopyranoside donor (phenyl 2,3,4,6-tetra-O-acetyl-1-thio-β-D-galactopyranoside)
Quantified Difference	Qualitative orthogonal differentiation present vs. fully homogenous protection
Conditions	Standard protecting group manipulation: NaOMe/MeOH for O-deacetylation; H₂/Pd-C for O-debenzylation

Why This Matters

Orthogonal protection reduces the number of synthetic steps required to access selectively functionalized intermediates, directly impacting laboratory throughput and overall yield in multi-step glycan synthesis programs.

Defined Purity and Analytical Specifications

The compound is commercially supplied with documented analytical specifications: purity ≥98% by HPLC, melting point 111 °C, and specific rotation [α]²⁰/D = +10 to +14° (c=1, CHCl₃) . These specifications enable batch-to-batch consistency verification across procurement cycles. In contrast, custom-synthesized or less standardized thioglycoside intermediates often lack certified analytical data, introducing variability in glycosylation performance . The defined physical properties (white to almost-white crystalline solid) also facilitate visual inspection and handling. Storage at refrigerated temperatures (0-10 °C) is specified to maintain stability .

Analytical Specification

Specification review

Purity ≥98% (HPLC), mp 111 °C, [α]²⁰/D +10 to +14° (c=1, CHCl₃)

Supports batch‑to‑batch consistency verification during procurement

Supplier‑supplied data; in‑house characterization recommended before critical use

Evidence Dimension	Batch-to-batch reproducibility via certified analytical specifications
Target Compound Data	Purity ≥98% (HPLC); mp 111 °C; [α]²⁰/D +10 to +14° (c=1, CHCl₃)
Comparator Or Baseline	Custom-synthesized thioglycoside intermediates without certified CoA
Quantified Difference	Documented purity ≥98% vs. unverified purity for custom materials
Conditions	HPLC purity analysis; polarimetry; melting point determination

Why This Matters

Procurement of a standardized, analytically certified building block reduces experimental variability and eliminates the need for in-house purification and characterization before use in sensitive glycosylation workflows.

Phenyl 2-O-Acetyl-3,4,6-tri-O-benzyl-1-thio-β-D-galactopyranoside: Application Scenarios

Stereocontrolled β-Galactosylation for Oligosaccharides

This compound functions as a β-directing thioglycoside donor for the installation of galactose residues with predictable anomeric stereochemistry. The 2-O-acetyl group engages in neighboring group participation during activation with thiophilic promoters (e.g., NIS/TfOH, DMTST, or MeOTf), ensuring β-selective glycosidic bond formation. This application is relevant to the assembly of galactose-containing oligosaccharides, glycoconjugates, and bacterial O-antigen repeating units where β-galactoside linkages are required. The orthogonal benzyl protection at O-3, O-4, and O-6 permits post-glycosylation deprotection without disturbing newly formed glycosidic bonds.

Programmable One-Pot Oligosaccharide Synthesis

Thioglycosides with differentiated anomeric reactivity values are essential components of reactivity-based programmable one-pot oligosaccharide synthesis strategies. This compound's β-thiophenyl leaving group can be ranked within donor reactivity hierarchies, enabling sequential activation of multiple thioglycoside donors in a single reaction vessel. The orthogonal O-2 acetyl/O-3,4,6 benzyl protection pattern further supports stepwise deprotection to expose specific hydroxyl groups for iterative chain extension.

Glycosidase-Resistant Probes and Inhibitor Scaffolds

Following deprotection, the resulting phenyl 1-thio-β-D-galactopyranoside core exhibits marked resistance to enzymatic hydrolysis by α-galactosidases. This class-level property supports the development of glycosidase-resistant molecular probes for studying carbohydrate-processing enzymes in cell extracts or single-cell assays. The hydrolytic stability enables longer experimental observation windows without substrate depletion. [1]

Orthogonally Protected Galactosamine Donor Precursor

The 2-O-acetyl group can be selectively removed under mild basic conditions (e.g., NaOMe/MeOH) to expose the O-2 hydroxyl, which may then be converted to a 2-azido-2-deoxy functionality. This transformation yields phenyl 2-azido-2-deoxy-3,4,6-tri-O-benzyl-1-thio-β-D-galactopyranoside, a precursor to protected galactosamine donors used in the synthesis of biologically relevant glycosaminoglycan fragments and bacterial polysaccharide antigens.

Application

Selection Property

Validation Focus

Stereocontrolled β‑Galactosylation

2‑O‑Acetyl neighboring group participation for β‑selectivity

Anomeric ratio by NMR or HPLC after test glycosylation

Programmable One‑Pot Oligosaccharide Synthesis

Thioglycoside leaving group reactivity rank

Relative reactivity value (RRV) validation in coupling experiments

Glycosidase‑Resistant Probe Development

Thioglycoside core stability against α‑galactosidases

Hydrolysis rate comparison with O‑glycoside in assay buffer

Orthogonally Protected Galactosamine Donor Precursor

Selective 2‑O‑acetyl removal orthogonal to benzyl groups

Chemoselective O‑deacetylation without benzyl cleavage

• [1] Fluorescently tagged thio-galactopyranosides are resistant to hydrolysis by α-galactosidases. Chembiochem. 2012;13(11):1673-1679. DOI: 10.1002/cbic.201200155. PMC4441527. View Source